[(1-Benzyl-piperidin-2-ylmethyl)-isopropyl-amino]-acetic acid

• IUPAC Name: 2-[(1-benzylpiperidin-2-yl)methyl-propan-2-ylamino]acetic acid
• InChI: InChI=1S/C18H28N2O2/c1-15(2)20(14-18(21)22)13-17-10-6-7-11-19(17)12-16-8-4-3-5-9-16/h3-5,8-9,15,17H,6-7,10-14H2,1-2H3,(H,21,22)
• InChI Key: FCZWXYBGQLDSQT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1CCCCN1CC2=CC=CC=C2)CC(=O)O
• Molecular Formula: C18H28N2O2
• Molecular Weight: 304.4 g/mol

Description

[(1-Benzyl-piperidin-2-ylmethyl)-isopropyl-amino]-acetic acid (CAS: 1353965-27-1) is a nitrogen-containing organic compound featuring a benzyl-piperidine backbone, an isopropyl-amino group, and an acetic acid moiety. Its molecular weight is 304.43 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(1-Benzyl-piperidin-2-ylmethyl)-isopropyl-amino]-acetic acid typically involves multiple steps, starting with the formation of the piperidine ring. One common method involves the cyclization of appropriate precursors under acidic or basic conditions. The benzyl group is then introduced via a nucleophilic substitution reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to ensure high yield and purity. The process would typically be optimized for cost-effectiveness and scalability, involving the use of readily available reagents and catalysts .

Chemical Reactions Analysis

Types of Reactions

[(1-Benzyl-piperidin-2-ylmethyl)-isopropyl-amino]-acetic acid can undergo various types of chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can be carried out using halogenated reagents under basic conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous medium with halogenated benzyl derivatives.

Major Products

The major products formed from these reactions include various substituted piperidine derivatives, benzylated compounds, and amino-acetic acid derivatives .

Scientific Research Applications

Medicinal Chemistry

Therapeutic Potential : [(1-Benzyl-piperidin-2-ylmethyl)-isopropyl-amino]-acetic acid has been investigated for its potential therapeutic applications in treating various diseases due to its biological activity. Key areas include:

• Anticancer Activity : Studies have shown that this compound can induce apoptosis in cancer cells by modulating specific signaling pathways associated with cell survival and proliferation. For example, in vitro studies indicated enhanced cytotoxicity against FaDu hypopharyngeal tumor cells compared to standard treatments like bleomycin.
• Antimicrobial Properties : The compound has demonstrated significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. Disc diffusion assays revealed effective inhibition of pathogens such as E. coli and S. aureus, indicating its potential as an antibiotic agent.

Neuropharmacology

Research highlights the compound's potential effects on neurotransmitter systems, which could impact mood regulation and pain management. It may interact with muscarinic acetylcholine receptors, influencing cell proliferation and apoptosis resistance in cancer cells.

Study 1: Cancer Therapeutics

A study examined the efficacy of [(1-Benzyl-piperidin-2-ylmethyl)-isopropyl-amino]-acetic acid in cancer treatment. The results indicated that the compound induced apoptosis in cancer cells through modulation of specific signaling pathways associated with cell survival and proliferation.

Study 2: Antimicrobial Efficacy

In a separate investigation, the compound was tested against a panel of bacterial strains. Results showed that it had a minimum inhibitory concentration (MIC) effective against E. coli and S. aureus, suggesting its potential as an antibiotic agent.

Mechanism of Action

The mechanism by which [(1-Benzyl-piperidin-2-ylmethyl)-isopropyl-amino]-acetic acid exerts its effects involves its interaction with specific molecular targets. The piperidine ring can interact with various receptors in the body, while the benzyl group can enhance the compound’s lipophilicity, facilitating its passage through cell membranes. The amino-acetic acid moiety can participate in hydrogen bonding and electrostatic interactions, contributing to the compound’s overall activity .

Comparison with Similar Compounds

The provided evidence primarily focuses on acetic acid-modified sludge-based biochar (ASBB) for uranium (U(VI)) adsorption .

Structural Analogues in Uranium Adsorption Studies

Several compounds with carboxyl (-COOH) and amino (-NH2) groups are highlighted for their uranium-binding capabilities:

Compound/Adsorbent	Functional Groups	Key Properties	Uranium Adsorption Capacity (mg/g)	Reference
Acetic acid-modified biochar (ASBB)	-COOH, -OH	Enhanced porosity, rapid adsorption (5 min equilibrium), monodentate U(VI) coordination	32.6
Amidoxime chitosan/bentonite	-NH2, -C≡N	High selectivity for U(VI) in seawater	248
Polyaniline-graphene oxide	-NH-, -COOH	Synergistic redox activity, high surface area	350
[(1-Benzyl-piperidin-2-ylmethyl)-isopropyl-amino]-acetic acid	-COOH, -N(CH(CH3)2)	No adsorption or reactivity data available	N/A

Key Observations :

• ASBB outperforms unmodified biochar (SBB) by 55.8% in U(VI) adsorption due to acetic acid-induced pore expansion and carboxyl group enrichment .
• Amidoxime-functionalized materials exhibit superior U(VI) selectivity in complex matrices, leveraging nitrogen and oxygen donor atoms .

Functional Group Impact on Performance

• Carboxyl (-COOH) Groups: Critical for U(VI) binding via monodentate or bidentate coordination (e.g., ASBB’s -COO− interaction with (UO2)4(OH)7+) .
• Amino (-NH2) Groups: Enhance selectivity and kinetics in uranium recovery (e.g., amidoxime-modified adsorbents) .
• Piperidine Backbones: Not discussed in uranium studies, but piperidine derivatives are common in pharmaceuticals due to their conformational flexibility.

Biological Activity

[(1-Benzyl-piperidin-2-ylmethyl)-isopropyl-amino]-acetic acid is a novel compound with significant potential in medicinal chemistry. Its unique structure, characterized by a piperidine ring and various functional groups, positions it as a promising candidate for therapeutic applications, particularly in neurological disorders and pain management. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound has the molecular formula $C_{18}H_{26}N_2O_2$ and a molecular weight of approximately 304.43 g/mol. The structural features include:

• Piperidine Ring : Provides basicity and potential interaction sites for biological receptors.
• Benzyl Group : Enhances lipophilicity, facilitating membrane permeability.
• Isopropyl Amino Group : Contributes to the compound's pharmacological profile.

The biological activity of [(1-Benzyl-piperidin-2-ylmethyl)-isopropyl-amino]-acetic acid is primarily attributed to its interactions with neurotransmitter receptors in the central nervous system. Initial studies suggest that it may bind to:

• Dopamine Receptors : Implicated in mood regulation and cognitive functions.
• Serotonin Receptors : Potentially influencing mood and anxiety levels.

These interactions could lead to modulation of neurotransmitter release and uptake, providing analgesic and neuroprotective effects.

Pharmacological Applications

• Neurological Disorders : The compound is being investigated for its potential therapeutic effects in conditions such as depression and anxiety due to its interaction with serotonin receptors.
• Analgesic Properties : Preliminary findings indicate that it may possess analgesic properties, making it a candidate for pain management therapies.

Structure-Activity Relationship (SAR)

Research into the structure-activity relationship of similar compounds has shown that modifications to the piperidine ring can significantly alter binding affinity and biological activity. For instance:

• Compounds with N-(ureidoalkyl) substituents have demonstrated improved binding potency in receptor antagonism studies .
• Variations in the benzyl group can affect lipophilicity and receptor selectivity, suggesting that careful structural modifications could enhance therapeutic efficacy.

Case Studies

Several studies have highlighted the biological activity of related piperidine derivatives:

Study	Compound	Findings
	N-(alkyl)benzylpiperidine	Displayed potent CCR3 antagonism, enhancing anti-inflammatory effects.
	Piperidine derivatives	Showed cytotoxicity against various cancer cell lines, indicating potential anticancer properties.
	Dual cholinesterase inhibitors	Highlighted the role of piperidine moieties in enhancing brain exposure and therapeutic effects against Alzheimer’s disease.